Cas no 2034277-99-9 (3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• CAS No: 2034277-99-9
• MF: C₁₄H₁₃N₃O₅
• MW: 303.270123243332
• CID: 6275538
• PubChem ID: 121017222
• Update Time: 2025-05-27

3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• CHEMBL5026180
• F6474-7049
• 3-[1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-yl]imidazolidine-2,4-dione
• 3-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• AKOS026689302
• 3-[1-(1,3-benzodioxole-5-carbonyl)azetidin-3-yl]imidazolidine-2,4-dione
• 2034277-99-9
• 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

• Inchi： 1S/C14H13N3O5/c18-12-4-15-14(20)17(12)9-5-16(6-9)13(19)8-1-2-10-11(3-8)22-7-21-10/h1-3,9H,4-7H2,(H,15,20)
• InChI Key： ZBWFQWSJQZXTBA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CC(C1)N1C(NCC1=O)=O

Computed Properties

• Exact Mass: 303.08552052g/mol
• Monoisotopic Mass: 303.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

Comprehensive Overview of 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034277-99-9)

The compound 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034277-99-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a benzodioxole moiety with an azetidine ring and an imidazolidine-2,4-dione core, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione has surged, driven by advancements in drug discovery and personalized medicine. This compound's CAS No. 2034277-99-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its benzodioxole component, known for its pharmacokinetic properties, enhances the molecule's bioavailability, while the imidazolidine-2,4-dione scaffold contributes to its stability and binding affinity.

One of the most discussed topics in modern pharmacology is the development of small-molecule inhibitors and activators for precision therapy. 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione aligns with this trend, as its structure allows for selective interactions with enzymes and receptors. Researchers are exploring its potential in addressing conditions related to metabolic disorders and neurological diseases, areas where current treatments often face limitations. The compound's azetidine ring, a four-membered nitrogen heterocycle, is particularly noteworthy for its conformational rigidity, which can improve target specificity.

Synthetic accessibility and scalability are critical factors in the pharmaceutical industry, and CAS No. 2034277-99-9 has been the subject of optimization studies to streamline its production. The incorporation of the benzodioxole group, a common pharmacophore in natural products, simplifies derivatization efforts, enabling the creation of analogs with enhanced properties. This adaptability makes the compound a valuable tool for medicinal chemists aiming to develop next-generation therapeutics.

Environmental and safety considerations are also paramount in compound development. 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione has been evaluated for its biodegradability and toxicity profile, with preliminary data suggesting favorable outcomes. Such characteristics are increasingly important as regulatory agencies emphasize sustainable drug development practices. The compound's imidazolidine-2,4-dione core, for instance, is known to degrade into non-toxic metabolites, reducing ecological impact.

In summary, 3-(1-(Benzo[d][1,3]dioxole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034277-99-9) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted structure, combining a benzodioxole, azetidine, and imidazolidine-2,4-dione, offers diverse opportunities for therapeutic intervention. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs while adhering to evolving industry standards for efficacy and sustainability.